N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3,4-dimethylbenzamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)-3,4-dimethylbenzamide
• InChI: InChI=1S/C20H22N2O3/c1-12-5-6-14(9-13(12)2)18(23)21-15-7-8-17-16(10-15)22-19(24)20(3,4)11-25-17/h5-10H,11H2,1-4H3,(H,21,23)(H,22,24)
• InChI Key: TZPFCOVMTYBTSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3)(C)C)C
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol

Description

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3,4-dimethylbenzamide is a useful research compound. Its molecular formula is C20H22N2O3 and its molecular weight is 338.407. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research into the synthesis and crystal structure of related compounds provides foundational knowledge for understanding the applications of N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3,4-dimethylbenzamide. For instance, the synthesis of novel fused oxazapolycyclic skeletons demonstrates the potential for creating new materials with unique properties, such as strong blue emission in specific solvents, indicating potential applications in photonic and electronic materials (Petrovskii et al., 2017).

Computational Studies and Material Properties

The computational studies of benzimidazole-tethered oxazepine hybrids, including their molecular structure, charge distributions, and non-linear optical (NLO) properties, highlight their potential as candidates for NLO applications. This suggests that compounds with similar structural frameworks could be explored for their electronic and optical applications, enhancing the development of advanced materials (Almansour et al., 2016).

Photophysical Properties

The unique photophysical properties associated with compounds similar to this compound, such as strong blue emission, offer insights into their potential use in developing photonic devices and materials that require specific emission characteristics for applications in displays, sensors, and other optoelectronic devices.

Chemical Reactivity and Synthesis Applications

Studies focusing on the reactivity and synthesis of related compounds provide valuable information on the chemical behavior and synthetic applications of this compound. For example, the efficient synthesis of novel benzamide derivatives highlights the versatility of related structures in chemical synthesis, potentially leading to the development of new drugs and materials with tailored properties (Satyanarayana et al., 2021).